Cas no 2460756-98-1 (2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride)

• Product Name: 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride
• CAS No: 2460756-98-1
• MF: C₇H₁₃ClFNO
• MW: 181.635624647141
• MDL: MFCD32702805
• CID: 5670751
• PubChem ID: 155822892
• Update Time: 2025-06-08

2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-26979604
• 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride
• 2-Fluoro-2-(oxan-4-ylidene)ethanamine;hydrochloride
• 2460756-98-1

• MDL： MFCD32702805
• Inchi： 1S/C7H12FNO.ClH/c8-7(5-9)6-1-3-10-4-2-6;/h1-5,9H2;1H
• InChI Key： SDUBQWSXLAILPS-UHFFFAOYSA-N
• SMILES： Cl.F/C(/CN)=C1\CCOCC\1

Computed Properties

• Exact Mass: 181.0669699g/mol
• Monoisotopic Mass: 181.0669699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 137
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride

Research Brief on 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride (CAS: 2460756-98-1)

2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride (CAS: 2460756-98-1) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique fluorinated oxane scaffold, exhibits promising potential as a building block for the development of new therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, highlighting its relevance in drug discovery programs targeting central nervous system (CNS) disorders and metabolic diseases.

The synthesis of 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride involves a multi-step process that includes the introduction of a fluorine atom at the 2-position of the oxane ring, followed by the formation of an imine intermediate and subsequent reduction to yield the amine hydrochloride salt. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS), have been employed to confirm the compound's structure and purity. The fluorinated moiety is of particular interest due to its potential to enhance metabolic stability and bioavailability, which are critical factors in drug development.

Preliminary biological studies have demonstrated that 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride exhibits moderate inhibitory activity against certain enzymes involved in neurotransmitter regulation, suggesting its potential utility in the treatment of CNS disorders such as depression and anxiety. Additionally, its unique structural features have prompted investigations into its role as a modulator of metabolic pathways, with early data indicating possible applications in diabetes and obesity management. These findings are supported by in vitro assays and molecular docking studies, which reveal favorable interactions with key biological targets.

Despite these promising results, further research is needed to fully elucidate the pharmacological profile of 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride. Current efforts are focused on optimizing its synthetic route to improve yield and scalability, as well as conducting more extensive in vivo studies to evaluate its efficacy and safety. The compound's potential as a lead structure for the development of new drugs underscores the importance of continued investigation in this area.

In conclusion, 2-fluoro-2-(oxan-4-ylidene)ethan-1-amine hydrochloride represents a compelling example of how innovative chemical design can yield compounds with significant therapeutic potential. Its unique fluorinated oxane scaffold, combined with its promising biological activity, positions it as a valuable candidate for further exploration in drug discovery. Future studies will likely focus on expanding its applications and addressing any challenges related to its development, paving the way for its potential clinical translation.